7-(4-chlorobenzyl)-8-((2-hydroxyethyl)thio)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(4-chlorophenyl)methyl]-8-(2-hydroxyethylsulfanyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C15H15ClN4O3S/c1-19-12-11(13(22)18-14(19)23)20(15(17-12)24-7-6-21)8-9-2-4-10(16)5-3-9/h2-5,21H,6-8H2,1H3,(H,18,22,23)
• InChI Key: SEVZXOSCIZUPPR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)SCCO)CC3=CC=C(C=C3)Cl
• Molecular Formula: C15H15ClN4O3S
• Molecular Weight: 366.8 g/mol

Description

7-(4-chlorobenzyl)-8-((2-hydroxyethyl)thio)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as clofarabine, is a purine nucleoside analogue that has been used in the treatment of acute lymphoblastic leukemia (ALL) and acute myeloid leukemia (AML). Clofarabine is a relatively new drug, having been approved by the FDA in 2004.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Cardiovascular Activity : Derivatives of purine-2,6-dione have been synthesized and evaluated for their cardiovascular activities, including electrocardiographic, antiarrhythmic, and hypotensive effects. Some derivatives have shown significant prophylactic antiarrhythmic activity and hypotensive activity, highlighting their potential in cardiovascular research (Chłoń-Rzepa et al., 2004).

• Pharmacological Properties : New derivatives of purine-2,6-dione with modifications at the 7 and 8 positions have been studied for their affinity and pharmacological evaluation regarding 5-HT1A, 5-HT2A, and 5-HT7 receptors. Selected compounds have shown antidepressant-like and anxiolytic-like activities, indicating the potential for psychiatric disorder treatment (Chłoń-Rzepa et al., 2013).

• Synthetic Approaches and Chemical Properties : Research has focused on synthetic methodologies for creating purine derivatives with various substitutions, which are critical for understanding the chemical behavior and potential applications of these compounds in drug development and biochemical studies (Simo et al., 1998).

Molecular Interactions and Complex Formation

• Mixed Ligand-Metal Complexes : Studies on the synthesis and characterization of mixed ligand-metal complexes involving purine derivatives have been conducted. These complexes are relevant for understanding the coordination chemistry of purines and their potential applications in catalysis, materials science, and as pharmacological agents (Shaker, 2011).

• Molecular Geometry and Interactions : The structural analysis of purine derivatives, including the examination of their molecular geometry and interaction patterns, is crucial for drug design and understanding the molecular basis of their biological activity. Studies have provided insights into the conformation and hydrogen bonding patterns that could influence their pharmacological properties (Karczmarzyk et al., 1995).